Cas no 73213-63-5 (Hainanolidol)

• Product Name: Hainanolidol
• CAS No: 73213-63-5
• MF: C₁₉H₂₀O₄
• MW: 312.359705924988
• CID: 977885
• PubChem ID: 10881512
• Update Time: 2024-10-27

Hainanolidol Chemical and Physical Properties

Names and Identifiers

• hainanolidol
• 73213-63-5
• AKOS040763293
• (11S,12S,13S,16S,17R)-17-hydroxy-8,16-dimethyl-14-oxapentacyclo[11.2.2.19,12.01,11.04,10]octadeca-4,7,9-triene-6,15-dione
• Hainanolidol

• Inchi： 1S/C19H20O4/c1-8-5-11(20)6-10-3-4-19-9(2)16(21)17(23-18(19)22)13-7-12(8)14(10)15(13)19/h5-6,9,13,15-17,21H,3-4,7H2,1-2H3/t9-,13+,15+,16-,17+,19?/m1/s1
• InChI Key： XGXBIRLBBHSIBS-CJRRSTQMSA-N
• SMILES： O1C(C23CCC4=CC(C=C(C)C5C[C@H]([C@H]1[C@@H]([C@H]2C)O)[C@H]3C=54)=O)=O

Computed Properties

• Exact Mass: 312.13615911g/mol
• Monoisotopic Mass: 312.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 0.637